Acetone cyanohydrin Acetone cyanohydrin Acetone cyanohydrin, stabilized appears as a colorless liquid. Flash point 165 °F. Lethal by inhalation and highly toxic or lethal by skin absorption. Density 7.8 lb / gal (less dense than water). Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
2-hydroxy-2-methylpropanenitrile is a cyanohydrin.
Acetone cyanohydrin is a chemical compound of cyanide. It is used in the production of methyl methacrylate, the monomer of the transparent plastic polymethyl methacrylate (PMMA), also known as acrylic.
Brand Name: Vulcanchem
CAS No.: 75-86-5
VCID: VC21148259
InChI: InChI=1S/C4H7NO/c1-4(2,6)3-5/h6H,1-2H3
SMILES: CC(C)(C#N)O
Molecular Formula: C4H7NO
(CH3)2C(OH)CN
C4H7NO
Molecular Weight: 85.10 g/mol

Acetone cyanohydrin

CAS No.: 75-86-5

Cat. No.: VC21148259

Molecular Formula: C4H7NO
(CH3)2C(OH)CN
C4H7NO

Molecular Weight: 85.10 g/mol

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Acetone cyanohydrin - 75-86-5

Specification

Description Acetone cyanohydrin, stabilized appears as a colorless liquid. Flash point 165 °F. Lethal by inhalation and highly toxic or lethal by skin absorption. Density 7.8 lb / gal (less dense than water). Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
2-hydroxy-2-methylpropanenitrile is a cyanohydrin.
Acetone cyanohydrin is a chemical compound of cyanide. It is used in the production of methyl methacrylate, the monomer of the transparent plastic polymethyl methacrylate (PMMA), also known as acrylic.
CAS No. 75-86-5
Molecular Formula C4H7NO
(CH3)2C(OH)CN
C4H7NO
Molecular Weight 85.10 g/mol
IUPAC Name 2-hydroxy-2-methylpropanenitrile
Standard InChI InChI=1S/C4H7NO/c1-4(2,6)3-5/h6H,1-2H3
Standard InChI Key MWFMGBPGAXYFAR-UHFFFAOYSA-N
SMILES CC(C)(C#N)O
Canonical SMILES CC(C)(C#N)O
Boiling Point 180 °F at 23 mmHg (EPA, 1998)
95 °C
BP: 82 °C at 23 mm Hg
203 °F
Colorform Colorless liquid
Flash Point 165 °F (EPA, 1998)
165 °F
165 °F (74 °C) (closed cup)
74 °C c.c.
Melting Point -2.2 °F (EPA, 1998)
-19 °C
-4 °F

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